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Abstract

Forminitrazole, a nitrothiazole derivative, belongs to a class of compounds with significant
interest in medicinal chemistry due to their potential as antiparasitic and antimicrobial agents.
This technical guide provides an in-depth exploration of the chemical properties and structural
features of forminitrazole. It is designed to be a comprehensive resource for researchers,
scientists, and professionals engaged in drug discovery and development. The guide delves
into the physicochemical characteristics, spectroscopic profile, and structural elucidation of
forminitrazole. Furthermore, it outlines a putative synthetic pathway, discusses its mechanism
of action based on related nitroheterocyclic compounds, and proposes experimental protocols
for its analysis and metabolic stability assessment.

Introduction

Forminitrazole, with the chemical name N-(5-nitro-1,3-thiazol-2-yl)formamide, is a heterocyclic
compound featuring a nitro-substituted thiazole ring linked to a formamide group.[1] The
nitrothiazole scaffold is a key pharmacophore in a variety of bioactive molecules, conferring a
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range of therapeutic properties.[2][3] The presence of the nitro group is often crucial for the
mechanism of action, particularly in antimicrobial and antiparasitic agents, where it can be
bioreductively activated to generate radical species that induce cellular damage in target
organisms.[4] Understanding the fundamental chemical properties and structure of
forminitrazole is paramount for its potential development as a therapeutic agent, enabling
rational drug design, formulation development, and the establishment of robust analytical
methods for its characterization and quantification.

Physicochemical Properties

The physicochemical properties of an active pharmaceutical ingredient (API) are critical
determinants of its biopharmaceutical performance, including its absorption, distribution,
metabolism, and excretion (ADME) profile. The key physicochemical data for forminitrazole
are summarized in the table below.

Property Value Source

] N-(5-nitro-1,3-thiazol-2-
Chemical Name ) [1]
yhformamide

CAS Number 500-08-3 [1][5]
Molecular Formula C4H3N303S [1]
Molecular Weight 173.15 g/mol [1]
Boiling Point 355.8°C at 760 mmHg [1]
Density 1.718 g/cm3 [1]
Flash Point 169°C [1]
XLogP3 1.3 [1]
Hydrogen Bond Donor Count 1 [1]
Hydrogen Bond Acceptor

C)(;untg p > s
Rotatable Bond Count 1 [1]
Topological Polar Surface Area 116 A2 [1]
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Solubility: While specific quantitative solubility data for forminitrazole in a wide range of
solvents is not readily available in the public domain, general solubility predictions can be made
based on its structure. As a polar molecule with hydrogen bonding capabilities, it is expected to
have moderate solubility in polar organic solvents such as dimethyl sulfoxide (DMSO),
dimethylformamide (DMF), and alcohols. Its solubility in water is likely to be low to moderate.
For drug development purposes, empirical determination of solubility in various
pharmaceutically relevant solvents and buffers is essential.[6][7][8]

Chemical Structure and Spectroscopic Profile

The chemical structure of forminitrazole is characterized by a 2-formamido-5-nitrothiazole
core.

Structure:

Spectroscopic Analysis

Spectroscopic techniques are indispensable for the structural elucidation and characterization
of organic molecules. Below is a predicted spectroscopic profile for forminitrazole based on
the analysis of its functional groups and data from analogous structures.

3.1.1. 1H Nuclear Magnetic Resonance (NMR) Spectroscopy

The 1H NMR spectrum of forminitrazole is expected to be relatively simple. The key signals
would be:

e Thiazole proton (C4-H): A singlet in the downfield region, likely between & 8.0-9.0 ppm, due
to the deshielding effect of the adjacent nitro group and the thiazole ring.[9]

o Formyl proton (-CH=0): A singlet, also in the downfield region, typically around & 8.0-8.5
ppm.[10]

e Amide proton (-NH-): A broad singlet that could appear over a wide chemical shift range (o
9.0-12.0 ppm), and its position and broadness would be dependent on the solvent and
concentration due to hydrogen bonding.[9]

3.1.2. 13C Nuclear Magnetic Resonance (NMR) Spectroscopy
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The 13C NMR spectrum would provide information on the carbon framework of the molecule.
Predicted chemical shifts are as follows:

e Thiazole C2: This carbon, attached to two nitrogen atoms, would be significantly deshielded,
appearing in the range of  160-170 ppm.[11]

e Thiazole C4: The chemical shift of this carbon would be influenced by the adjacent nitro
group, likely appearing around & 140-150 ppm.

e Thiazole C5: This carbon, directly bonded to the nitro group, would also be downfield, in the
region of & 145-155 ppm.

e Formyl carbon (C=0): The carbonyl carbon of the formamide group is expected to resonate
in the range of 4 160-165 ppm.[11]

3.1.3. Infrared (IR) Spectroscopy

The IR spectrum of forminitrazole would exhibit characteristic absorption bands for its
functional groups:

e N-H stretch: A medium to strong band in the region of 3200-3400 cm~?, characteristic of the
amide N-H bond.[12]

e C-H stretch (aromatic/formyl): A weak to medium band around 3100-3000 cm~1.[13]
e C=0 stretch (amide I): A strong, sharp absorption band in the range of 1680-1650 cm~1.[12]

e N-O stretch (nitro group): Two strong bands, one asymmetric stretch around 1550-1500 cm~1
and a symmetric stretch around 1350-1300 cm~1.[9]

e C=N and C=C stretch (thiazole ring): Absorptions in the 1600-1400 cm~1* region.[13]
3.1.4. Ultraviolet-Visible (UV-Vis) Spectroscopy

The UV-Vis spectrum of forminitrazole is expected to show absorption maxima characteristic
of a conjugated nitroaromatic system. The 1t - 1* transitions of the thiazole ring and the n -
TT* transition of the nitro group would be the main contributors to the UV-Vis absorption. The
Amax is likely to be in the range of 300-400 nm.[14][15][16]
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Synthesis of Forminitrazole

A plausible synthetic route to forminitrazole involves the formylation of 2-amino-5-
nitrothiazole. This can be achieved through various standard organic chemistry methods. A
representative protocol is outlined below.

Experimental Protocol: Synthesis of Forminitrazole

Materials:

2-Amino-5-nitrothiazole

e Formic acid

o Acetic anhydride

e Pyridine (optional, as a catalyst)

¢ Dichloromethane (DCM)

e Sodium bicarbonate (NaHCO3) solution (saturated)

e Magnesium sulfate (MgSOa4) (anhydrous)

« Rotary evaporator

o Standard glassware for organic synthesis

Procedure:

o Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux
condenser, dissolve 2-amino-5-nitrothiazole (1 equivalent) in a suitable solvent such as
dichloromethane.

o Formylating Agent Preparation: In a separate flask, cautiously add acetic anhydride (1.2
equivalents) to formic acid (1.5 equivalents) and stir for 15-20 minutes at room temperature.
This in situ generates the mixed anhydride, a potent formylating agent.
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Reaction: Add the freshly prepared formylating agent dropwise to the solution of 2-amino-5-
nitrothiazole at 0°C. After the addition is complete, allow the reaction mixture to warm to
room temperature and stir for 2-4 hours. The progress of the reaction can be monitored by
Thin Layer Chromatography (TLC).

Work-up: Upon completion, quench the reaction by the slow addition of saturated sodium
bicarbonate solution until the effervescence ceases. Separate the organic layer.

Extraction: Extract the aqueous layer with dichloromethane (2 x 20 mL).

Drying and Concentration: Combine the organic layers, dry over anhydrous magnesium
sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

Purification: The crude product can be purified by recrystallization from a suitable solvent
system (e.g., ethanol/water) or by column chromatography on silica gel to afford pure
forminitrazole.

Diagram of Synthetic Workflow:
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Caption: Synthetic workflow for forminitrazole.

Mechanism of Action

The mechanism of action of forminitrazole, like other 5-nitroheterocyclic drugs, is believed to
involve the reductive activation of the nitro group.[4] This process is particularly efficient in
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anaerobic or microaerophilic organisms, such as certain protozoa and bacteria, which possess
enzymes with low redox potentials capable of reducing the nitro group.

Proposed Mechanism:

o Entry into the Cell: Forminitrazole, being a small and relatively lipophilic molecule, can
passively diffuse across the cell membranes of susceptible organisms.

e Reductive Activation: Inside the cell, the nitro group of forminitrazole undergoes a series of
one-electron reductions, a process catalyzed by nitroreductases (e.g., pyruvate:ferredoxin
oxidoreductase). This reduction generates a highly reactive nitroso radical anion.

o Generation of Cytotoxic Species: The nitroso radical anion can then be further reduced to
other cytotoxic intermediates, including nitroso and hydroxylamine derivatives. These
reactive species can covalently bind to and damage critical cellular macromolecules.

o DNA Damage: A primary target of these reactive metabolites is believed to be DNA. The
interaction with DNA can lead to strand breaks, helicity changes, and inhibition of DNA
replication and repair, ultimately leading to cell death.[4]

Signaling Pathway Diagram:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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